2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid
Overview
Description
2-(3-Chloro-2-methylphenyl)-2-hydroxyacetic acid (2-CMPHA) is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of 2-hydroxyacetic acid, an important organic acid, and it has been used in a variety of laboratory experiments.
Scientific Research Applications
2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid has been used in a variety of scientific research applications. It has been used as a model compound to study the properties of organic acids and as a catalyst for chemical reactions. It has also been used to study the effects of organic acids on cell membranes, as well as their ability to transport drugs across cell membranes. Additionally, 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid has been used to study the effects of organic acids on the activity of enzymes.
Mechanism of Action
The mechanism of action of 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid is not well understood. However, it is believed that the compound interacts with cell membranes, allowing it to transport drugs across the membrane. It is also believed to interact with enzymes, allowing it to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid are not well understood. However, it has been shown to modulate the activity of enzymes, as well as transport drugs across cell membranes. Additionally, it has been shown to have anti-inflammatory and anti-microbial effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid in laboratory experiments is its low cost and ease of synthesis. Additionally, it is a relatively safe compound, making it suitable for use in laboratory experiments. However, the mechanism of action of 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid is not well understood, making it difficult to predict its effects in certain experiments.
Future Directions
There are several potential future directions for 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid research. First, further research could be conducted to better understand the mechanism of action of the compound. Additionally, more research could be conducted to explore the potential applications of 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid in drug delivery and other medical applications. Finally, further research could be conducted to explore the potential side effects of 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid and its potential toxicity.
Synthesis Methods
2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid can be synthesized from 2-hydroxyacetic acid and 3-chloro-2-methylphenol. The two compounds are mixed in a reaction flask and heated to a temperature of around 160°C for about two hours. During this time, the two compounds undergo a condensation reaction that produces 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid. This method is simple and cost-effective, making it a preferred method for synthesizing 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid involves the conversion of 3-chloro-2-methylphenol to 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid through a series of reactions.", "Starting Materials": [ "3-chloro-2-methylphenol", "Sodium hydroxide", "Chloroacetic acid", "Sodium bicarbonate", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3-chloro-2-methylphenol in sodium hydroxide solution and heat the mixture to 80-90°C for 2-3 hours to form the sodium salt of 3-chloro-2-methylphenol.", "Step 2: Add chloroacetic acid to the reaction mixture and heat the mixture to 100-110°C for 4-5 hours to form the ester of 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid.", "Step 3: Add sodium bicarbonate to the reaction mixture to neutralize the excess chloroacetic acid and then extract the ester with ethyl acetate.", "Step 4: Hydrolyze the ester with sodium hydroxide solution to form 2-(3-chloro-2-methylphenyl)-2-hydroxyacetic acid.", "Step 5: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 6: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
64562-58-9 |
Molecular Formula |
C9H9ClO3 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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